2-ethoxy-N-[2-(4-morpholinyl)ethyl]benzamide

• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol
• IUPAC Name: 2-ethoxy-N-(2-morpholin-4-ylethyl)benzamide
• InChI: InChI=1S/C15H22N2O3/c1-2-20-14-6-4-3-5-13(14)15(18)16-7-8-17-9-11-19-12-10-17/h3-6H,2,7-12H2,1H3,(H,16,18)
• InChI Key: NLBNPPMKKOHPBZ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NCCN2CCOCC2

Description

2-ethoxy-N-[2-(4-morpholinyl)ethyl]benzamide, also known as Efaroxan, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of imidazoline receptor ligands, which are known to modulate the activity of various neurotransmitter systems in the brain.

Mechanism of Action

2-ethoxy-N-[2-(4-morpholinyl)ethyl]benzamide acts as an antagonist at the imidazoline I1 receptor, which is involved in the regulation of blood pressure, insulin sensitivity, and mood. By blocking the activity of this receptor, 2-ethoxy-N-[2-(4-morpholinyl)ethyl]benzamide may modulate the activity of various neurotransmitter systems in the brain, leading to its therapeutic effects.
Biochemical and Physiological Effects
2-ethoxy-N-[2-(4-morpholinyl)ethyl]benzamide has been shown to have a number of biochemical and physiological effects, including the modulation of insulin sensitivity, glucose metabolism, and blood pressure. It has also been found to affect neurotransmitter systems in the brain, including the noradrenergic and serotonergic systems, which may contribute to its antidepressant-like effects.

Advantages and Limitations for Lab Experiments

2-ethoxy-N-[2-(4-morpholinyl)ethyl]benzamide has several advantages for lab experiments, including its availability and relatively low cost compared to other imidazoline receptor ligands. However, it also has some limitations, including its limited solubility in water and its potential for non-specific binding to other receptors.

Future Directions

There are several future directions for research on 2-ethoxy-N-[2-(4-morpholinyl)ethyl]benzamide, including the development of more selective and potent imidazoline receptor ligands, the investigation of its potential therapeutic applications in other diseases such as Alzheimer's disease and Parkinson's disease, and the exploration of its mechanisms of action at the molecular level. In addition, further studies are needed to determine the optimal dosage and administration of 2-ethoxy-N-[2-(4-morpholinyl)ethyl]benzamide for its therapeutic applications.

Synthesis Methods

2-ethoxy-N-[2-(4-morpholinyl)ethyl]benzamide can be synthesized using a variety of methods, including the reaction of 2-ethoxybenzoyl chloride with 2-(4-morpholinyl)ethylamine in the presence of a base such as triethylamine. The resulting product can be purified through recrystallization or column chromatography. Other methods include the use of palladium-catalyzed coupling reactions or the reduction of the corresponding nitro compound.

Scientific Research Applications

2-ethoxy-N-[2-(4-morpholinyl)ethyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, hypertension, and depression. It has been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes and to reduce blood pressure in hypertensive rats. In addition, 2-ethoxy-N-[2-(4-morpholinyl)ethyl]benzamide has been found to have antidepressant-like effects in animal models of depression, possibly through its modulation of the noradrenergic and serotonergic systems in the brain.